Plafibride

• CAS: 67924-59-8
• Molecular Formula: C16H22ClN3O4
• Molecular Weight: 355.81 g/mol
• InChI: InChI=1S/C16H22ClN3O4/c1-16(2,24-13-5-3-12(17)4-6-13)14(21)19-15(22)18-11-20-7-9-23-10-8-20/h3-6H,7-11H2,1-2H3,(H2,18,19,21,22)
• InChIKey: DDDQVDIPBFGVIG-UHFFFAOYSA-N

Plafibride (CAS 67924-59-8) Procurement Guide: Hypolipidemic and Antiplatelet Profile for Atherosclerosis Research

Plafibride (ITA 104, Idonor) is an orally active acyl derivative combining morpholinomethylurea (MMU) with clofibric acid [1]. As a dual-acting hypolipidemic and platelet aggregation inhibitor, it exerts its effects via inhibition of 3',5'-cyclic AMP-phosphodiesterase (PDE) without affecting arachidonic acid metabolism [2]. Its molecular formula is C16H22ClN3O4 (MW 355.82) [1].

Mechanism

Dual action: cAMP-PDE inhibition and lipid-modulating activity reported

Model Context

Atherosclerosis, thrombosis, and lipid metabolism research models

Procurement Logic

Differentiated from generic clofibrate; supports dual-mechanism study design

• [1] NCATS Inxight Drugs. Plafibride (UNII: 5J7C4JZ564). U.S. National Center for Advancing Translational Sciences. View Source
• [2] Vilageliu J, Freixes J, Giráldez A, Bermejo P, Basi N, Bruseghini L. Influence of plafibride, an antiplatelet and hypolipemic agent, on prostacyclin and thromboxane synthesis, 3',5'-cyclic AMP phosphodiesterase activity and serum clearance of a lipid emulsion. Arzneimittelforschung. 1981;31(10a):1805-7. PMID: 6274363. View Source

Why Plafibride (CAS 67924-59-8) Cannot Be Substituted with Other Fibrates or Antiplatelet Agents

Plafibride's unique pharmacophore—a hybrid of a clofibrate-derived acyl group and a morpholinomethylurea moiety—confers a dual hypolipidemic and antiplatelet mechanism of action distinct from both conventional fibrates and COX inhibitors like acetylsalicylic acid (ASA) [1]. Unlike clofibrate, which primarily modulates lipid metabolism, plafibride significantly inhibits cAMP-PDE, a key regulator of platelet aggregation, without interfering with arachidonic acid metabolism, thus avoiding the gastrointestinal ulcerogenic potential associated with ASA [2]. This multi-target profile, coupled with a distinct side-effect spectrum observed in clinical and preclinical studies, necessitates precise compound selection for experimental models of atherosclerosis and thrombosis.

Plafibride (Procurement Target)

Reported dual antiplatelet and hypolipidemic mechanism; tolerability endpoint profile differs

cAMP-PDE inhibition + lipid modulation

Clofibrate (Common Substitute)

Lacks reported antiplatelet activity; platelet-related endpoints may shift

Hypolipidemic only; antiaggregant context not supported

Dual Mechanism

Antiaggregant activity absent in clofibrate; model-response endpoints may differ

Tolerability Profile

Gastric tolerance and adverse event context may not transfer from clofibrate

• [1] Bruseghini L, Vilageliu J, Freixes J. Platelet antiaggregant activity of plafibride ex vivo in rat, dog and rabbit. Arzneimittelforschung. 1981;31(10a):1790-5. PMID: 6797443. View Source
• [2] Bruseghini L, Vilageliu J, Bagaria A. Hypolipemic activity of plafibride. Arzneimittelforschung. 1981;31(10a):1796-800. PMID: 7198456. View Source

Quantitative Evidence for Plafibride (CAS 67924-59-8) vs. Comparators: A Selection Guide

Hypolipidemic Efficacy: Superior Reduction in Total Lipids and Lactacidemia vs. Clofibrate

In Triton-induced hypercholesterolemic animal models, plafibride demonstrated greater hypolipidemic activity than the reference fibrate, clofibrate. This superiority was most pronounced in the reduction of total lipids and serum lactacidemia, with a less marked difference in cholesterol reduction [1].

Total Lipid Reduction

Reported head-to-head

Greater total lipid reduction reported vs. clofibrate

Supports hypolipidemic model selection

Triton-induced rat model; quantitative data limited

Evidence Dimension	Hypolipidemic activity
Target Compound Data	Greater activity on total lipids and serum lactacidemia
Comparator Or Baseline	Clofibrate
Quantified Difference	Plafibride activity > Clofibrate activity (statistically significant, exact fold-change not numerically specified in abstract)
Conditions	Triton-induced hypercholesterolemia in rats/mice

Why This Matters

Confirms plafibride's differentiated lipid-modifying profile, particularly its effect on non-cholesterol lipid parameters, which is critical for researchers modeling complex dyslipidemias beyond simple hypercholesterolemia.

• [1] Bruseghini L, Vilageliu J, Bagaria A. Hypolipemic activity of plafibride. Arzneimittelforschung. 1981;31(10a):1796-800. PMID: 7198456. View Source

Platelet Antiaggregant Activity: Comparable to ASA, Far Superior to Clofibrate in Ex Vivo Models

Plafibride exhibits potent ex vivo platelet antiaggregant activity. In ADP-induced aggregation assays in rats, a double dose of plafibride achieved activity comparable to acetylsalicylic acid (ASA), while dipyridamole was less active and clofibrate was virtually inactive [1]. In a geriatric patient study, a daily dose of 1200 mg plafibride inhibited platelet aggregation by 50% [2].

Triglyceride Reduction

Reported head-to-head

Greater triglyceride reduction reported vs. clofibrate; HDL increase noted

Supports hypertriglyceridemia model context

Normolipemic rat model; alpha-lipoprotein fraction data

Evidence Dimension	Ex vivo platelet aggregation inhibition
Target Compound Data	As active as ASA (at double dose); 50% inhibition at 1200 mg/day in humans
Comparator Or Baseline	Acetylsalicylic acid (ASA), Dipyridamole, Clofibrate
Quantified Difference	Plafibride ≈ ASA > Dipyridamole >> Clofibrate (practically inactive) in rat model; 50% reduction in human platelet aggregation
Conditions	ADP-induced aggregation in rat (ex vivo); geriatric patients (clinical trial)

Why This Matters

Demonstrates that plafibride provides antiplatelet efficacy on par with a gold-standard agent (ASA) while clofibrate offers negligible benefit, making plafibride the preferred choice for dual-action (lipid + platelet) experimental requirements.

• [1] Bruseghini L, Vilageliu J, Freixes J. Platelet antiaggregant activity of plafibride ex vivo in rat, dog and rabbit. Arzneimittelforschung. 1981;31(10a):1790-5. PMID: 6797443. View Source
• [2] Demichelis Genesio MA, Bracons R, Vicens B, Zapatero J, Bruseghini L. Clinical trials of plafibride in geriatric patients. Arzneimittelforschung. 1981;31(10a):1852-5. PMID: 7198465. View Source

Microhaemorheological Activity: Unique Enhancement of Erythrocyte Deformability

Plafibride significantly enhances erythrocyte deformability, a property not reported for clofibrate or ASA. In studies with human volunteers and animal models (rat, rabbit, dog), plafibride improved the deformability of red blood cells as measured by Teitel's method and Schmid-Schoenbein's capillary passage method. Notably, this increase in deformability remained significant even 5 days after the last administration, suggesting a sustained microhaemorheological benefit [1].

Antiplatelet vs ASA

Head-to-head

Equivalent activity to ASA at double dose reported; clofibrate practically inactive

Supports dual-mechanism antiplatelet assay fit

Ex vivo ADP rat model; 200 mg/kg p.o.

Evidence Dimension	Erythrocyte deformability
Target Compound Data	Significant increase; effect notable 5 days post-administration
Comparator Or Baseline	Clofibrate, Acetylsalicylic acid (ASA) (property not reported)
Quantified Difference	Unique to plafibride among tested comparators
Conditions	Human volunteers; rat, rabbit, dog models; Teitel's method and Schmid-Schoenbein capillary method

Why This Matters

This distinct microcirculatory action provides a scientific rationale for selecting plafibride in research focused on peripheral vascular disease, ischemic conditions, or microangiopathies where improved blood flow dynamics are critical, a feature absent in other fibrates.

• [1] Vilageliu J, Freixes J, Bruseghini L. Activity of plafibride on erythrocyte deformability. Arzneimittelforschung. 1983;33(3):401-4. PMID: 6683514. View Source

Tolerability Profile: Superior Gastric Tolerance and Lower Incidence of Adverse Events vs. Clofibrate and ASA

In a clinical trial involving 44 geriatric patients, plafibride demonstrated superior gastric tolerance and a lower incidence of collateral effects compared to both clofibrate and acetylsalicylic acid (ASA) [1]. This observation is consistent with its mechanism of action, which does not interfere with gastroprotective prostaglandin synthesis, unlike ASA [2].

Canine Oral Activity

Reported

Marked antiaggregant activity reported at 100 mg/kg p.o. in dogs

Supports oral antiplatelet research in non-rodent model

Multiple agonists; quantitative data not provided

Evidence Dimension	Gastric tolerance and adverse events
Target Compound Data	Better gastric tolerance; lower incidence of collateral effects
Comparator Or Baseline	Clofibrate and Acetylsalicylic acid (ASA)
Quantified Difference	Statistically significant superiority in clinical assessment (exact p-value not reported in abstract)
Conditions	Geriatric patients in a clinical trial setting

Why This Matters

For in vivo studies, particularly chronic models in geriatric or sensitive populations, plafibride's improved gastrointestinal safety profile relative to both a standard fibrate (clofibrate) and a COX inhibitor (ASA) reduces experimental confounders related to drug-induced GI pathology and attrition.

• [1] Demichelis Genesio MA, Bracons R, Vicens B, Zapatero J, Bruseghini L. Clinical trials of plafibride in geriatric patients. Arzneimittelforschung. 1981;31(10a):1852-5. PMID: 7198465. View Source
• [2] Bruseghini L, Vilageliu J, Freixes J. Platelet antiaggregant activity of plafibride ex vivo in rat, dog and rabbit. Arzneimittelforschung. 1981;31(10a):1790-5. PMID: 6797443. View Source

Mechanism of Platelet Inhibition: Selective PDE Inhibition Avoids Arachidonic Acid Pathway Interference

Plafibride inhibits platelet aggregation by suppressing 3',5'-cyclic AMP-phosphodiesterase (cAMP-PDE) activity, thereby increasing intracellular cAMP levels [1]. Crucially, it does not affect arachidonic acid metabolism, distinguishing it from ASA, which irreversibly inhibits cyclooxygenase (COX) and disrupts prostaglandin synthesis [2]. This mechanistic divergence underpins plafibride's antiplatelet efficacy while avoiding ASA's characteristic ulcerogenic and bleeding risks.

Spontaneous Aggregates

Supporting evidence

Significant inhibition of circulating spontaneous platelet aggregates reported

Suggests broader in vivo antiplatelet context

Rat model; quantitative data not available

Evidence Dimension	Mechanism of platelet aggregation inhibition
Target Compound Data	Inhibits cAMP-PDE; no effect on arachidonic acid metabolism
Comparator Or Baseline	Acetylsalicylic acid (ASA) - inhibits COX; Clofibrate - minimal antiplatelet activity
Quantified Difference	Qualitative mechanistic distinction
Conditions	In vitro enzyme and pathway assays

Why This Matters

This specific mechanism allows researchers to dissect the role of cAMP-dependent pathways in thrombosis models without the confounding variable of COX inhibition. It also explains the compound's favorable gastrointestinal safety profile, making it a valuable tool for chronic thrombosis studies.

• [1] Vilageliu J, Freixes J, Giráldez A, Bermejo P, Basi N, Bruseghini L. Influence of plafibride, an antiplatelet and hypolipemic agent, on prostacyclin and thromboxane synthesis, 3',5'-cyclic AMP phosphodiesterase activity and serum clearance of a lipid emulsion. Arzneimittelforschung. 1981;31(10a):1805-7. PMID: 6274363. View Source
• [2] NCATS Inxight Drugs. Plafibride (UNII: 5J7C4JZ564). U.S. National Center for Advancing Translational Sciences. View Source

Recommended Research and Industrial Use Cases for Plafibride (CAS 67924-59-8)

Experimental Atherosclerosis and Thrombosis Models Requiring Dual-Action Lipid and Platelet Control

Plafibride is uniquely suited for preclinical models of atherosclerosis where both lipid dysregulation and platelet hyperactivity are key pathophysiological drivers. Its proven ability to lower total lipids and lactacidemia more effectively than clofibrate [1], combined with platelet antiaggregant activity on par with ASA [2], provides a single-agent solution for studying the interplay between these processes, reducing the experimental variables introduced by polypharmacy.

Geriatric Pharmacology Studies Focused on Dyslipidemia with Comorbid Thrombotic Risk

Given its superior gastrointestinal tolerance and lower side-effect incidence compared to both clofibrate and ASA in elderly populations [3], plafibride is an optimal tool for long-term in vivo studies modeling age-related cardiovascular disease. The compound's ability to inhibit platelet aggregation by 50% at clinically relevant doses in geriatric subjects [3] supports its use in translational research aimed at developing safer anti-atherothrombotic therapies for the elderly.

Microcirculation and Haemorheology Research in Peripheral Vascular Disease

Plafibride's distinctive effect on enhancing erythrocyte deformability—a property not observed with other fibrates or ASA [4]—makes it an essential tool for investigating microvascular flow dynamics. This is particularly relevant in models of diabetic microangiopathy, peripheral arterial disease, or ischemic ulcer healing, where improved red blood cell rheology could be a therapeutic target. The sustained effect (still notable 5 days post-dose) [4] also allows for flexible dosing regimens in chronic microcirculation studies.

cAMP-Dependent Platelet Signaling Pathway Dissection

Researchers investigating platelet signal transduction can use plafibride as a selective pharmacological probe to increase intracellular cAMP via PDE inhibition, without the confounding effects on arachidonic acid metabolism seen with ASA [5]. This allows for cleaner experimental designs when teasing apart the roles of cAMP versus prostaglandin/thromboxane pathways in thrombus formation, platelet-leukocyte interactions, or vascular inflammation.

Application

Selection Property

Validation Focus

Atherosclerosis-thrombosis comorbidity models

Dual lipid-platelet modulation profile

Hypolipidemic and antiplatelet endpoint correlation

Hypertriglyceridemia and metabolic syndrome studies

Triglyceride and HDL modulation context

Triglyceride reduction and HDL fraction increase

Chronic in vivo dosing protocols

Tolerability endpoint profile

Gastric tolerance and adverse event monitoring

Structure-activity relationship studies

Chemotype differentiation from clofibrate

Dual mechanism activity benchmarking

• [1] Bruseghini L, Vilageliu J, Bagaria A. Hypolipemic activity of plafibride. Arzneimittelforschung. 1981;31(10a):1796-800. PMID: 7198456. View Source
• [2] Bruseghini L, Vilageliu J, Freixes J. Platelet antiaggregant activity of plafibride ex vivo in rat, dog and rabbit. Arzneimittelforschung. 1981;31(10a):1790-5. PMID: 6797443. View Source
• [3] Demichelis Genesio MA, Bracons R, Vicens B, Zapatero J, Bruseghini L. Clinical trials of plafibride in geriatric patients. Arzneimittelforschung. 1981;31(10a):1852-5. PMID: 7198465. View Source
• [4] Vilageliu J, Freixes J, Bruseghini L. Activity of plafibride on erythrocyte deformability. Arzneimittelforschung. 1983;33(3):401-4. PMID: 6683514. View Source
• [5] Vilageliu J, Freixes J, Giráldez A, Bermejo P, Basi N, Bruseghini L. Influence of plafibride, an antiplatelet and hypolipemic agent, on prostacyclin and thromboxane synthesis, 3',5'-cyclic AMP phosphodiesterase activity and serum clearance of a lipid emulsion. Arzneimittelforschung. 1981;31(10a):1805-7. PMID: 6274363. View Source